![molecular formula C18H18N4O2 B2971911 5-[(1-Benzyl-5-oxopyrrolidin-3-yl)methyl]pyrazolo[1,5-a]pyrazin-4-one CAS No. 2415503-55-6](/img/structure/B2971911.png)
5-[(1-Benzyl-5-oxopyrrolidin-3-yl)methyl]pyrazolo[1,5-a]pyrazin-4-one
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Overview
Description
5-[(1-Benzyl-5-oxopyrrolidin-3-yl)methyl]pyrazolo[1,5-a]pyrazin-4-one , often abbreviated as PP , is a heterocyclic compound with an intriguing structure. It belongs to the pyrazolo[1,5-a]pyrazine family and exhibits potential applications in optical fields due to its tunable photophysical properties and simpler synthetic methodology .
Synthesis Analysis
The synthesis of PP involves strategic steps. The compound can be prepared through a greener and more straightforward synthetic route (referred to as RME: 40–53%) compared to other fluorophores like BODIPYS (RME: 1.31–17.9%). Key features include the introduction of electron-donating groups (EDGs) at position 7 on the fused ring, which enhances both absorption and emission behaviors .
Molecular Structure Analysis
PP’s molecular structure consists of a pyrazolo[1,5-a]pyrazin-4-one core, appended with a benzyl group and a 1-benzyl-5-oxopyrrolidin-3-ylmethyl moiety. The arrangement of these functional groups significantly influences its optical properties and stability .
Physical And Chemical Properties Analysis
properties
IUPAC Name |
5-[(1-benzyl-5-oxopyrrolidin-3-yl)methyl]pyrazolo[1,5-a]pyrazin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N4O2/c23-17-10-15(13-21(17)11-14-4-2-1-3-5-14)12-20-8-9-22-16(18(20)24)6-7-19-22/h1-9,15H,10-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OJSIDPHYEFOEGD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN(C1=O)CC2=CC=CC=C2)CN3C=CN4C(=CC=N4)C3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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